Cas no 960198-54-3 (2-(3,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester)

• Product Name: 2-(3,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester
• CAS No: 960198-54-3
• MF: C₁₂H₈F₂N₂O₂
• MW: 250.200929641724
• CID: 891530
• PubChem ID: 45073370
• Update Time: 2025-04-19

2-(3,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Diluorophenyl)pyrimidine-5-carboxylic acid methyl ester
• 960198-54-3

• Inchi： 1S/C12H8F2N2O2/c1-18-12(17)8-5-15-11(16-6-8)7-2-9(13)4-10(14)3-7/h2-6H,1H3
• InChI Key： XGBUVKNRTMOIMC-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1N=CC(C(=O)OC)=CN=1)F

Computed Properties

• Exact Mass: 250.05500
• Monoisotopic Mass: 250.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 1.9

Experimental Properties

• PSA: 52.08000
• LogP: 2.20840